Cas no 685904-18-1 (5-(phenoxymethyl)furan-2-carbaldehyde)

• Product Name: 5-(phenoxymethyl)furan-2-carbaldehyde
• CAS No: 685904-18-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD02253952
• CID: 1729200
• PubChem ID: 7022245
• Update Time: 2025-05-21

5-(phenoxymethyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Phenoxymethyl)-2-furaldehyde
• 5-(phenoxymethyl)-furan-2-carbaldehyde
• ACMC-1BYFR
• AC1Q57KM
• 5-Phenoxymethyl-[1,3,4]thiadiazol-2-ylamine
• 2-amino-5-phenoxymethyl-1,3,4-thiadiazole
• CBMicro_021900
• 2-Amino-5-(phenoxymethyl)-1,3,4-thiadiazole
• 5-(phenoxymethyl)-1,3,4-thiadiazol-2-ylamine
• 5-(phenoxymethyl)furfural
• AC1LB2AP
• 1,3,4-Thiadiazol-2-amine,5-(phenoxymethyl)-
• 5-PHENOXYMETHYL-FURAN-2-CARBALDEHYDE
• 5-(phenoxymethyl)furan-2-carbaldehyde
• DB-107210
• SCHEMBL6829615
• CS-0264216
• EN300-92338
• Z1263738169
• AKOS000304215
• STK312636
• 685904-18-1
• BBL038849
• 5-phenoxymethyl-furan-2-carbaldehyde, AldrichCPR

• MDL： MFCD02253952
• Inchi： 1S/C12H10O3/c13-8-11-6-7-12(15-11)9-14-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： UEFQGYJMYZTWIJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

5-(phenoxymethyl)furan-2-carbaldehyde Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 5-(phenoxymethyl)furan-2-carbaldehyde

5-(Phenoxymethyl)furan-2-carbaldehyde: A Comprehensive Overview

5-(Phenoxymethyl)furan-2-carbaldehyde (CAS No. 685904-18-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a furan ring substituted with a phenoxymethyl group at the 5-position and a carbaldehyde group at the 2-position, making it a versatile building block for various chemical reactions.

The synthesis of 5-(phenoxymethyl)furan-2-carbaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, which are crucial for scaling up production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Studies have shown that 5-(phenoxymethyl)furan-2-carbaldehyde can be transformed into compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, derivatives of this compound have demonstrated potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, 5-(phenoxymethyl)furan-2-carbaldehyde has been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent research highlights its role in creating metalloporphyrin-based sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds.

The structural versatility of 5-(phenoxymethyl)furan-2-carbaldehyde also makes it an ideal candidate for click chemistry applications. By incorporating azide or alkyne groups into its structure, researchers have successfully synthesized a variety of macrocyclic compounds with potential applications in drug delivery systems and molecular recognition technologies.

From an environmental standpoint, the degradation pathways of 5-(phenoxymethyl)furan-2-carbaldehyde have been studied to assess its eco-toxicological impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This finding is particularly important for industries considering its large-scale production and use.

Looking ahead, ongoing studies aim to further elucidate the biological mechanisms underlying the activity of 5-(phenoxymethyl)furan-2-carbaldehyde derivatives. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and optimize bioavailability. These efforts are expected to pave the way for the development of more effective therapeutic agents.

In conclusion, 5-(phenoxymethyl)furan-2-carbaldehyde (CAS No. 685904-18-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.